Cas no 394234-80-1 (2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 394234-80-1
• MF: C₁₅H₁₆N₄OS₃
• MW: 364.508738517761
• CID: 5987335
• PubChem ID: 4668562
• Update Time: 2025-10-31

2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide
• Propanamide, 2-[(4,5-dihydro-2-thiazolyl)thio]-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• 394234-80-1
• AKOS024598860
• 2-((4,5-dihydrothiazol-2-yl)thio)-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)propanamide
• IFLab1_003417
• 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]propanamide
• HMS1421L07
• F0748-0276
• Oprea1_342121

• Inchi： 1S/C15H16N4OS3/c1-9-5-3-4-6-11(9)13-18-19-14(23-13)17-12(20)10(2)22-15-16-7-8-21-15/h3-6,10H,7-8H2,1-2H3,(H,17,19,20)
• InChI Key： CITJEIPMBLDYJJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2C)S1)(=O)C(SC1=NCCS1)C

Computed Properties

• Exact Mass: 364.04862467g/mol
• Monoisotopic Mass: 364.04862467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide

Introduction to 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide (CAS No. 394234-80-1) and Its Emerging Applications in Chemical Biology

The compound 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide, identified by its CAS number 394234-80-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules characterized by the presence of multiple sulfur-containing rings, which are well-known for their diverse biological activities. The structural framework of this compound incorporates elements from three distinct heterocyclic systems: the thiazole ring, the thiadiazole ring, and the benzene ring, each contributing unique electronic and steric properties that make it a versatile scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in designing novel therapeutic agents. The presence of a sulfanyl group at the 2-position of the thiazole ring and an amide moiety linked to a propyl chain further enhances its complexity and functionality. This structural motif has been explored in various contexts, particularly in the development of compounds with antimicrobial and anti-inflammatory properties. The benzene ring substituent at the 5-position adds another layer of complexity, influencing both the metabolic stability and pharmacokinetic profile of the molecule.

In the context of current research, this compound has garnered attention due to its potential as a lead structure for further optimization. The combination of the thiazole and thiadiazole rings is particularly noteworthy, as these systems are known to exhibit a wide range of biological activities. For instance, derivatives of thiazole have been reported to possess antifungal properties, while thiadiazole-based compounds have shown promise in treating inflammatory disorders. The amide group in this molecule not only serves as a linker but also as a site for potential bioconjugation strategies, enabling further functionalization to enhance target specificity.

One of the most compelling aspects of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide is its potential application in modulating enzyme activity. Enzymes are critical targets in drug discovery due to their central role in numerous biological pathways. The sulfanyl group and the amide moiety can interact with specific residues on enzyme active sites, leading to either inhibition or activation depending on the target enzyme. This dual functionality makes it an attractive candidate for developing dual-action therapeutics that can address multiple aspects of a disease simultaneously.

Recent studies have also explored the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. The structural features of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide make it a promising candidate for binding to kinase active sites. By fine-tuning its structure through computational modeling and synthetic chemistry approaches, researchers aim to develop highly selective kinase inhibitors with improved pharmacological profiles.

The benzene ring substituent at the 5-position is particularly interesting from a pharmacological perspective. Substituents on aromatic rings can significantly influence both the potency and selectivity of a drug molecule. In this case, the 2-methylphenyl group provides steric hindrance that can prevent off-target interactions while enhancing binding affinity to the intended target. This feature is critical for developing drugs with minimal side effects.

Another area where this compound shows promise is in its potential use as an intermediate in synthesizing more complex bioactive molecules. The presence of multiple reactive sites—such as the sulfanyl group and the amide moiety—makes it an ideal candidate for further functionalization through various chemical transformations. These transformations can be tailored to introduce additional pharmacophores or modify existing ones to improve biological activity or reduce toxicity.

The synthesis of 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylpropanamide involves multi-step organic synthesis protocols that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the heterocyclic rings followed by functional group interconversions to introduce the sulfanyl and amide groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion, 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-5-(2-methylphenyl)-1,3,4-thiadiazol - - - - - - - - - - - - - - - ylpropanamide (CAS No. 394234- 80- 1) is a structurally intricate compound with significant potential in chemical biology and pharmaceutical research. Its multifunctional nature makes it an attractive scaffold for developing novel therapeutic agents, particularly those targeting enzymes such as kinases. The ongoing research into this compound underscores its importance as a lead structure for further optimization and application development. As our understanding of biological pathways continues to evolve, compounds like these will play an increasingly crucial role in addressing complex diseases.